Cas no 1807189-28-1 (Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1807189-28-1
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4953507
• Update Time: 2025-06-07

Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-18-10(17)7-3-2-6(4-12)9(8(7)5-16)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： GDCIRYBHEMWMOJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OC)=C(C#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate

Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate

Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate, also known by its CAS number 1807189-28-1, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound is characterized by its complex structure, which includes a benzoate ester group, a cyano group, a trifluoromethoxy group, and a chloromethyl substituent. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate involves multi-step reactions, often starting from substituted benzene derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The use of microwave-assisted synthesis and catalytic systems has further enhanced the scalability of its production, making it more accessible for industrial applications.

One of the most notable features of this compound is its reactivity under various conditions. The presence of the cyano group and trifluoromethoxy group imparts unique electronic properties to the molecule, making it an excellent candidate for nucleophilic substitution reactions. Additionally, the chloromethyl group can act as a leaving group in certain transformations, facilitating the formation of diverse derivatives. These properties have been extensively explored in recent studies to develop novel pharmaceutical agents and advanced materials.

Recent research has highlighted the potential of Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate in drug discovery. Its ability to form stable covalent bonds with biological targets has made it a valuable intermediate in the synthesis of bioactive compounds. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its incorporation into polymer systems has been shown to enhance mechanical properties and thermal stability. A study published in *Macromolecules* revealed that polymers synthesized using this compound exhibit improved resistance to environmental degradation, making them suitable for use in harsh industrial conditions.

The physical properties of Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate are equally intriguing. Its melting point and solubility characteristics make it amenable to various analytical techniques such as chromatography and spectroscopy. Recent advancements in analytical chemistry have enabled precise determination of its purity and structural integrity using techniques like NMR and mass spectrometry.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into eco-friendly synthesis pathways and waste management strategies.

In conclusion, Methyl 4-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate (CAS No: 1807189-28-1) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.